4-Nitro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Nitro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% (4-NPPB) is a synthetic organic compound with a wide variety of applications in scientific research. 4-NPPB is a sulfonamide-based inhibitor derived from benzoic acid and used in a variety of biochemical and physiological research studies. 4-NPPB has been used in studies involving the inhibition of enzymes and signal transduction pathways, as well as in studies of cell signaling and metabolic pathways.
Scientific Research Applications
4-Nitro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has a wide range of scientific research applications. It is used as an inhibitor of enzymes and signal transduction pathways, and as a tool for studying cell signaling and metabolic pathways. It has been used in studies involving the inhibition of enzymes such as phospholipase C, protein kinases, and protein tyrosine phosphatases. It has also been used in studies of signal transduction pathways, including those involved in the regulation of cell growth and differentiation, as well as in studies of metabolic pathways, such as glycolysis and gluconeogenesis.
Mechanism of Action
The mechanism of action of 4-Nitro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% is not fully understood. However, it is known to inhibit enzymes, such as phospholipase C, protein kinases, and protein tyrosine phosphatases, by binding to the active site of the enzyme and blocking the enzyme’s activity. It is also thought to inhibit signal transduction pathways by blocking the binding of ligands to receptors or by blocking the activation of downstream signaling molecules.
Biochemical and Physiological Effects
4-Nitro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has been shown to inhibit the activity of enzymes involved in cell signaling and metabolic pathways, as well as the activity of signal transduction pathways. It has been shown to inhibit the activity of phospholipase C, protein kinases, and protein tyrosine phosphatases. It has also been shown to inhibit the activity of signal transduction pathways, including those involved in the regulation of cell growth and differentiation. In addition, it has been shown to inhibit the activity of metabolic pathways, such as glycolysis and gluconeogenesis.
Advantages and Limitations for Lab Experiments
The major advantage of 4-Nitro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% for laboratory experiments is its ability to selectively and reversibly inhibit enzymes and signal transduction pathways. This makes it an ideal tool for studying the regulation of cell growth and differentiation, as well as metabolic pathways. However, 4-Nitro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% is not suitable for use in vivo, as it is not stable in the body and can be toxic if ingested.
Future Directions
For 4-Nitro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% research include further studies of its mechanism of action and its potential applications in drug development. Additionally, further research is needed to better understand its effects on cell signaling and metabolic pathways. Additionally, further research is needed to develop more efficient and specific methods of synthesizing 4-Nitro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%. Finally, further research is needed to explore its potential applications in other areas, such as biochemistry and biotechnology.
Synthesis Methods
4-Nitro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% can be synthesized by reacting 4-nitrophenyl benzoic acid with piperidine-1-sulfonyl chloride in an aqueous solution. The reaction is carried out in an aqueous medium with a pH of 7.5-8.5 and a temperature of 25-30°C. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and the product is isolated by filtration and then purified by recrystallization.
properties
IUPAC Name |
4-nitro-2-(4-piperidin-1-ylsulfonylphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O6S/c21-18(22)16-9-6-14(20(23)24)12-17(16)13-4-7-15(8-5-13)27(25,26)19-10-2-1-3-11-19/h4-9,12H,1-3,10-11H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUWLVQBRUCRINK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=C(C=CC(=C3)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50692398 |
Source
|
Record name | 5-Nitro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50692398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid | |
CAS RN |
1261894-67-0 |
Source
|
Record name | 5-Nitro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50692398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.